(5Z)-4-anilino-5-(hydrazinylmethylidene)-2-oxopyridine-3-carbonitrile

• Molecular Formula: C13H11N5O
• Molecular Weight: 253.26 g/mol
• IUPAC Name: (5Z)-4-anilino-5-(hydrazinylmethylidene)-2-oxopyridine-3-carbonitrile
• InChI: InChI=1S/C13H11N5O/c14-6-11-12(18-10-4-2-1-3-5-10)9(8-17-15)7-16-13(11)19/h1-5,7-8,17-18H,15H2/b9-8+
• InChI Key: DRZBTKFWHUJMCR-CMDGGOBGSA-N
• Isomeric SMILES: C1=CC=C(C=C1)NC\2=C(C(=O)N=C/C2=C\NN)C#N
• SMILES: C1=CC=C(C=C1)NC2=C(C(=O)N=CC2=CNN)C#N

Description

(5Z)-4-anilino-5-(hydrazinylmethylidene)-2-oxopyridine-3-carbonitrile, also known as AHMC-1, is a chemical compound that has been studied for its potential applications in scientific research. This compound is a pyridine derivative with a hydrazine group and an aniline group, which gives it unique properties that make it useful in various fields of study.

Mechanism of Action

The mechanism of action of (5Z)-4-anilino-5-(hydrazinylmethylidene)-2-oxopyridine-3-carbonitrile involves its ability to react with ROS and undergo a chemical transformation that results in the formation of a fluorescent product. This reaction is specific to ROS and does not occur with other molecules in the cell. The fluorescent product that is formed can be visualized using fluorescence microscopy, allowing for the detection and imaging of ROS in cells.
Biochemical and Physiological Effects:
(5Z)-4-anilino-5-(hydrazinylmethylidene)-2-oxopyridine-3-carbonitrile has been shown to have minimal toxicity and does not interfere with cellular function or viability. It has been used to study the role of ROS in various physiological processes, including inflammation, cancer, and neurodegenerative diseases. (5Z)-4-anilino-5-(hydrazinylmethylidene)-2-oxopyridine-3-carbonitrile has also been used to study the effects of antioxidants and other compounds on ROS levels in cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (5Z)-4-anilino-5-(hydrazinylmethylidene)-2-oxopyridine-3-carbonitrile in lab experiments is its selectivity for ROS, which allows for specific detection and imaging of these molecules in cells. It is also easy to use and does not require any specialized equipment. However, one limitation of using (5Z)-4-anilino-5-(hydrazinylmethylidene)-2-oxopyridine-3-carbonitrile is that it has a relatively short half-life in cells, which can limit its usefulness in long-term studies.

Future Directions

There are several future directions for research involving (5Z)-4-anilino-5-(hydrazinylmethylidene)-2-oxopyridine-3-carbonitrile. One area of study is the development of new fluorescent probes that can detect other molecules in cells with high specificity. Another direction is the use of (5Z)-4-anilino-5-(hydrazinylmethylidene)-2-oxopyridine-3-carbonitrile in animal models to study the role of ROS in disease progression and to develop new therapies for diseases associated with oxidative stress. Additionally, (5Z)-4-anilino-5-(hydrazinylmethylidene)-2-oxopyridine-3-carbonitrile could be used in combination with other probes to study the interactions between different signaling molecules in cells.

Synthesis Methods

The synthesis of (5Z)-4-anilino-5-(hydrazinylmethylidene)-2-oxopyridine-3-carbonitrile involves a multi-step process that includes the reaction of 4-chloro-2-cyanoacetophenone with hydrazine hydrate to form 4-hydrazinyl-2-cyanoacetophenone. This intermediate is then reacted with 4-chloro-3-nitroaniline to form the final product, (5Z)-4-anilino-5-(hydrazinylmethylidene)-2-oxopyridine-3-carbonitrile. The synthesis of this compound has been optimized to yield high purity and high yield.

Scientific Research Applications

(5Z)-4-anilino-5-(hydrazinylmethylidene)-2-oxopyridine-3-carbonitrile has been studied for its potential applications in scientific research. One of the main areas of study is its use as a fluorescent probe for detecting and imaging reactive oxygen species (ROS) in cells. ROS are important signaling molecules that play a role in various physiological processes, but their overproduction can lead to oxidative stress and cellular damage. (5Z)-4-anilino-5-(hydrazinylmethylidene)-2-oxopyridine-3-carbonitrile has been shown to selectively detect ROS in cells and can be used to monitor changes in ROS levels in response to different stimuli.